Cas no 539809-53-5 (A3058/0129179)

• Product Name: A3058/0129179
• CAS No: 539809-53-5
• MF: C₂₄H₁₈F₃N₇OS
• MW: 509.506232738495
• CID: 3052880
• PubChem ID: 3866626
• Update Time: 2025-04-21

A3058/0129179 Chemical and Physical Properties

Names and Identifiers

• A3058/0129179
• 644-705-7
• 2-{[5-(1H-benzotriazol-1-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• STK680632
• 2-((5-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(2-(TRIFLUOROMETHYL)PHENYL)ACETAMIDE
• 539809-53-5
• 2-{[5-(1H-1,2,3-BENZOTRIAZOL-1-YLMETHYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• 2-((5-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• Inchi： 1S/C24H18F3N7OS/c25-24(26,27)17-10-4-5-11-18(17)28-22(35)15-36-23-31-30-21(34(23)16-8-2-1-3-9-16)14-33-20-13-7-6-12-19(20)29-32-33/h1-13H,14-15H2,(H,28,35)
• InChI Key： XITAUCLQZUUSPB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1=NN=C(CN2C3C=CC=CC=3N=N2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 509.12456388Da
• Monoisotopic Mass: 509.12456388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116Ų